N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide

• IUPAC Name: N-[(E)-[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methylideneamino]-3-nitrobenzamide
• InChI: InChI=1S/C17H12FN5O3/c18-14-6-4-11(5-7-14)16-13(9-19-21-16)10-20-22-17(24)12-2-1-3-15(8-12)23(25)26/h1-10H,(H,19,21)(H,22,24)/b20-10+
• InChI Key: CUHDYEBWYCZNJD-KEBDBYFISA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NN=CC2=C(NN=C2)C3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)N/N=C/C2=C(NN=C2)C3=CC=C(C=C3)F
• Molecular Formula: C17H12FN5O3
• Molecular Weight: 353.31 g/mol

Description

N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide, also known as FN3, is a chemical compound that has gained significant attention in scientific research. It is a hydrazide derivative that exhibits potent biological activities and has been studied extensively for its potential therapeutic applications. Additionally, future directions for research will be discussed.

Mechanism of Action

The mechanism of action of N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and bacterial growth. Specifically, N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Additionally, N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide has been shown to inhibit the activity of bacterial DNA gyrase, an enzyme that is essential for bacterial DNA replication.
Biochemical and Physiological Effects:
N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide has been shown to exhibit potent biochemical and physiological effects in vitro and in vivo. In cancer cells, N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell proliferation. In bacterial cells, N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide has been shown to inhibit bacterial growth and induce bacterial cell death. Additionally, N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide has been shown to exhibit low toxicity in normal cells, suggesting that it may have a favorable therapeutic index.

Advantages and Limitations for Lab Experiments

N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide has several advantages for lab experiments, including its potent biological activity, low toxicity in normal cells, and well-established synthesis method. However, there are also some limitations to working with N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide, including its relatively low solubility in aqueous solutions and the need for specialized equipment for its synthesis and characterization.

Future Directions

Future research on N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide could focus on several areas, including the optimization of its synthesis method to improve yield and purity, the identification of its molecular targets and mechanism of action, and the development of more potent analogs with improved pharmacological properties. Additionally, the potential use of N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide as a therapeutic agent for cancer and bacterial infections could be explored further in preclinical and clinical studies.

Scientific Research Applications

N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide has been studied extensively for its potential therapeutic applications, including its anticancer and antimicrobial properties. Research has shown that N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide exhibits potent cytotoxicity against various cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-nitrobenzohydrazide has been shown to possess antimicrobial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).